Methyl 4-oxo-5-(2-thienylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate

• IUPAC Name: methyl 4-oxo-5-(thiophen-2-ylmethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C13H13N3O3S/c1-19-13(18)10-7-14-16-5-4-15(12(17)11(10)16)8-9-3-2-6-20-9/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: WMPSUVOUUKAXLJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=O)N(CCN2N=C1)CC3=CC=CS3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol
• Solubility: >43.7 [ug/mL] (The mean of the results at pH 7.4)

Description

“Methyl 4-oxo-5-(2-thienylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate” is a derivative of pyrazolo[1,5-a]pyrazin-4(5H)-ones. These compounds are important derivatives of a corresponding biheteroaromatic system due to their role as basic substrates for various synthetic transformations aimed at creating biologically active compounds.

Synthesis Analysis

The synthesis of this compound involves a sequential structural modification of the pyrazolopyrazinone fragment, with the key step being the selective iodination of position 7 in pyrazolo[1,5-a]pyrazinones. This task is rather challenging due to the combination of pyrazine and pyrazole nuclei in these structures, with the latter exhibiting a more pronounced nucleophilic center.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a combination of pyrazine and pyrazole nuclei. The pyrazolo[1,5-a]pyrazin-4(5H)-ones react regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of pyrazolo[1,5-a]pyrazin-4(5H)-ones with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution yielded methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates, which were transformed into the corresponding carboxylic acids by alkaline hydrolysis.

Safety and Hazards

While the specific safety and hazards of this compound are not explicitly mentioned in the retrieved papers, it’s important to handle all chemicals with care and use personal protective equipment.

Future Directions

The future directions for this compound involve further exploration of its potential in medicinal chemistry. Derivatives of this heterocyclic system with functional groups at positions 6 and 7 have received limited attention so far, thereby restricting its medical and biological potential. Consequently, there is a need to develop a convenient method to obtain previously unexplored pyrazolo[1,5-a]pyrazin-4(5H)-ones with synthetically potent methoxycarbonyl and carboxyl groups at position 7.

Mechanism of Action

Target of Action

Compounds with a similar pyrrolopyrazine scaffold have been found to interact with a variety of targets, including vasopressin and fibrinogen receptors, glutamate receptors glun2a and mglur5, and enzymes such as hiv-1 integrase, tanks, and polyadp-ribose polymerase parp-1 .

Mode of Action

It is known that pyrrolopyrazine derivatives can exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

Pyrrolopyrazine derivatives have been found to influence a variety of biochemical pathways due to their interaction with multiple targets .

Pharmacokinetics

It is known that the compound can be synthesized through a process involving carbonylation catalyzed with pd(dppf)cl2 under pressure in meoh solution, yielding methyl 4-oxo-4,5-dihydropyrazolo-[1,5-a]pyrazine-7-carboxylates, which are then transformed into the corresponding carboxylic acids by alkaline hydrolysis .

Result of Action

Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Action Environment

It is known that the synthesis of pyrrolopyrazine derivatives can be influenced by various factors, including the presence of n-iodosuccinimide and n-methylmorpholine .